Cas no 1476-23-9 (Allyl Isocyanate)

• Product Name: Allyl Isocyanate
• CAS No: 1476-23-9
• Molecular Formula: C₄H₅NO
• Molecular Weight: 83.0886
• MDL: MFCD00002044
• CID: 41439
• PubChem ID: 15123

Allyl Isocyanate Properties

Names and Identifiers

• ALLYL ISOCYANATE
• 1-propene,3-isocyanato-
• 3-isocyanato-1-propen
• isocyanated’allyle
• isocyanicacid,allylester
• isocyanate isocyanate d'allyle
• 3-Isocyanato-1-propene
• 3-Isocyanatoprop-1-ene
• ALLYL ISOCYATE
• 2-Propenyl isocyanate
• BRN 0506106
• NSC 96964
• MFCD00002044
• F2190-0558
• Propene, 3-isocyanato-
• UNII-DK4CJU9MCX
• ALLylisoCYANATE
• ISOCYANIC ACID, ALLYL ESTER
• InChI=1/C4H5NO/c1-2-3-5-4-6/h2H,1,3H
• J-008376
• CHEBI:192403
• DK4CJU9MCX
• WLN: OCN2U1
• 1-Propene, 3-isocyanato-
• DTXSID8061719
• NSC96964
• Allyl isocyanate, 98%
• NSC-96964
• 1476-23-9
• BB 0260144
• F81512
• prop-1-en-3yl isocyanate
• FT-0615921
• EN300-148061
• AKOS005141683
• prop-1-en-3-yl isocyanate
• ?ALLYL ISOCYANATE
• Allyl isocyanate, 96%
• STK503764
• 4-04-00-01081 (Beilstein Handbook Reference)
• DTXCID3034797

• MDL： MFCD00002044
• InChIKey： HXBPYFMVGFDZFT-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO/c1-2-3-5-4-6/h2H,1,3H2
• SMILES： C=CCN=C=O
• BRN： 506106

Computed Properties

• Exact Mass: 83.03710
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 83.037114
• Heavy Atom Count: 6
• Complexity: 81.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Surface Charge: 0
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 0.50820
• PSA: 29.43000
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• Boiling Point: 87-89 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Color/Form: Pale yellow liquid.
• Solubility: Hydrolyzable.
• Sensitiveness: Moisture Sensitive
• Density: 0.94 g/mL at 25 °C(lit.)

Allyl Isocyanate Security Information

• Symbol:
• RTECS：NQ8175000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3080 6.1/PG 2
• Hazard Statement： H226-H301 + H311 + H331-H315-H317-H319-H334
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10-23/24/25-34-42/43
• Signal Word：Danger
• TSCA：y
• HazardClass：3
• FLUKA BRAND F CODES：9-21-19

Allyl Isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates